1-{4-Benzyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7)-dien-6-yl}ethan-1-one

• IUPAC Name: 1-(3-benzyl-2,4,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidin-1-yl)ethanone
• InChI: InChI=1S/C19H22N2OS/c1-14(22)21-13-20(11-15-7-3-2-4-8-15)12-17-16-9-5-6-10-18(16)23-19(17)21/h2-4,7-8H,5-6,9-13H2,1H3
• InChI Key: HKQKKYYNDLPMLR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CN(CC2=C1SC3=C2CCCC3)CC4=CC=CC=C4
• Molecular Formula: C19H22N2OS
• Molecular Weight: 326.5 g/mol

Description

1-{4-Benzyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7)-dien-6-yl}ethan-1-one is a useful research compound. Its molecular formula is C19H22N2OS and its molecular weight is 326.46. The purity is usually 95%.
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Scientific Research Applications

Synthetic and Structural Applications

The synthesis and structural analysis of heterocyclic compounds, such as diazines and diazatricyclo derivatives, are foundational in developing materials with potential applications in drug discovery, materials science, and catalysis. For instance, the study on 1,2,4-Oxadiazines and 1,2,4-Thiadiazines demonstrates the synthesis of heterocyclic rings that possess antibiotic properties and other biological activities. These compounds serve as building blocks for further chemical modifications and applications in creating new molecules with desired properties (Norris, 2008).

Catalytic and Antibacterial Properties

Research on palladacycles, which involve the reaction of C,N or C,S-palladacycles, has highlighted their in vitro activity as cytotoxic agents and their role as cathepsin B inhibitors . These findings suggest that structurally similar compounds could be explored for their catalytic activities and potential applications in developing anticancer therapies (Spencer et al., 2009).

Antiviral Activity and Drug Synthesis

The synthesis of pyrido and triazine derivatives exhibits antiviral activities, presenting an avenue for the development of new antiviral drugs. Such studies underscore the importance of heterocyclic chemistry in creating compounds that can be tailored for specific biological activities, such as anti-HSV1 and anti-HAV-MBB (Attaby et al., 2006).

Supramolecular Chemistry and Crystal Engineering

The study on the structure determination of benzyl-phenyl-diazatricyclo derivatives provides insights into the use of these compounds in supramolecular chemistry and crystal engineering. Understanding the crystal structures of such compounds is crucial for designing materials with specific properties, including molecular recognition, catalysis, and the development of nanomaterials (Quadrelli et al., 2011).